Cas no 1013771-86-2 (2-[4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-methoxy-1,3-benzothiazole)

• Product Name: 2-[4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-methoxy-1,3-benzothiazole
• CAS No: 1013771-86-2
• MF: C₁₈H₂₁N₅O₂S
• MW: 371.45664191246
• CID: 6311167
• PubChem ID: 16809686
• Update Time: 2025-07-20

2-[4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-methoxy-1,3-benzothiazole
• SR-01000912824
• 1013771-86-2
• F2447-0201
• SR-01000912824-1
• (1,3-dimethyl-1H-pyrazol-5-yl)(4-(6-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone
• (2,5-dimethylpyrazol-3-yl)-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• AKOS024649075

• Inchi： 1S/C18H21N5O2S/c1-12-10-15(21(2)20-12)17(24)22-6-8-23(9-7-22)18-19-14-5-4-13(25-3)11-16(14)26-18/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： ZLQHPMWIFLVCAV-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCN(C(C2=CC(C)=NN2C)=O)CC1)OC

Computed Properties

• Exact Mass: 371.14159610g/mol
• Monoisotopic Mass: 371.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.7Ų

Additional information on 2-[4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-methoxy-1,3-benzothiazole

Recent Advances in the Study of 2-[4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-methoxy-1,3-benzothiazole (CAS: 1013771-86-2)

The compound 2-[4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-methoxy-1,3-benzothiazole (CAS: 1013771-86-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. Researchers have synthesized and evaluated its efficacy in vitro and in vivo, demonstrating promising results in preclinical models. The compound's unique structural features, including the benzothiazole and pyrazole moieties, contribute to its high binding affinity and selectivity for target proteins.

One of the key advancements in the study of this compound is the elucidation of its mechanism of action. Through X-ray crystallography and molecular docking studies, scientists have identified the precise interactions between the compound and its target kinases. These findings have paved the way for the development of derivatives with improved pharmacokinetic properties and reduced off-target effects.

In addition to its kinase inhibitory activity, recent reports suggest that 2-[4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-methoxy-1,3-benzothiazole may also modulate other cellular pathways, such as autophagy and apoptosis. These multifaceted effects make it a compelling candidate for further investigation in the context of complex diseases like cancer and autoimmune disorders.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through rigorous optimization and safety studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, the ongoing research on 2-[4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-methoxy-1,3-benzothiazole (CAS: 1013771-86-2) underscores its potential as a versatile therapeutic agent. Continued exploration of its biological activities and optimization of its chemical properties will be critical for realizing its full clinical potential. This briefing serves as a timely update for researchers and stakeholders in the chemical biology and pharmaceutical industries.